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Compound of Interest

Sodium phosphate dibasic
Compound Name:
heptahydrate

cat. No.: B1312270

Audience: Researchers, scientists, and drug development professionals.
Introduction

Sodium phosphate buffer is a widely used buffer system in biological and chemical research
due to its buffering capacity within the physiological pH range of 5.8 to 8.0.[1] This application
note provides a detailed protocol for the preparation of a 0.1 M sodium phosphate buffer
solution using sodium phosphate dibasic heptahydrate. The protocol includes calculations,
step-by-step instructions, and a workflow diagram for clarity.

Reagents and Materials

e Sodium Phosphate Dibasic Heptahydrate (NazHPOa-7H20)

e Sodium Phosphate Monobasic Monohydrate (NaH2PO4-H20) or a suitable acid for pH
adjustment (e.g., phosphoric acid or hydrochloric acid)

o Deionized (DI) or distilled (dH20) water
o Beakers and graduated cylinders
o Magnetic stirrer and stir bar

e pH meter
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e Weighing balance

e Volumetric flasks

Key Compound Information

Compound Formula Molecular Weight ( g/mol )

Sodium Phosphate Dibasic
Naz2HPOa4-7H20 268.07[2][3]
Heptahydrate

Sodium Phosphate Monobasic
NaH2POa4-H20 137.99[4]
Monohydrate

Experimental Protocol: Preparation of 1L of 0.1 M
Sodium Phosphate Buffer

This protocol describes the preparation of a 0.1 M phosphate buffer by preparing stock
solutions of 0.2 M sodium phosphate dibasic and 0.2 M sodium phosphate monobasic, and
then mixing them to achieve the desired pH.

3.1. Preparation of 0.2 M Sodium Phosphate Dibasic Stock Solution (1 L)

Weigh: Accurately weigh out 53.614 g of sodium phosphate dibasic heptahydrate
(Na2HPO4:7H20).

Dissolve: Add the powder to a beaker containing approximately 800 mL of deionized water.

Stir: Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.

Adjust Volume: Transfer the solution to a 1 L volumetric flask and add deionized water to the
mark. Invert the flask several times to ensure thorough mixing.

3.2. Preparation of 0.2 M Sodium Phosphate Monobasic Stock Solution (1 L)

e Weigh: Accurately weigh out 27.6 g of sodium phosphate monobasic monohydrate
(NaH2PO4:-H20).
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o Dissolve: Add the powder to a beaker containing approximately 800 mL of deionized water.
o Stir: Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.

o Adjust Volume: Transfer the solution to a 1 L volumetric flask and add deionized water to the
mark. Invert the flask several times to ensure thorough mixing.

3.3. Preparation of 0.1 M Phosphate Buffer (pH 7.4)

o Combine Stock Solutions: In a new beaker, combine the volumes of the 0.2 M stock
solutions as indicated in the table below to achieve the desired pH. For a pH of 7.4, you
would typically mix specific volumes of the monobasic and dibasic solutions. A common
starting point for a 1 L final volume of 0.1 M buffer at pH 7.4 is to mix 19.0 mL of the 0.2 M
monobasic stock with 81.0 mL of the 0.2 M dibasic stock.

e Dilute: Add 100 mL of deionized water to the mixture of the two stock solutions. This brings
the total volume to 200 mL and the buffer concentration to 0.1 M. To prepare 1 L, scale up
the volumes accordingly (e.g., 95 mL of monobasic stock, 405 mL of dibasic stock, and 500
mL of water).

e Check and Adjust pH: Calibrate the pH meter and measure the pH of the solution. If
necessary, adjust the pH by adding small volumes of the 0.2 M monobasic stock solution (to
lower the pH) or the 0.2 M dibasic stock solution (to raise the pH).

» Final Volume: Once the desired pH is achieved, transfer the solution to a volumetric flask
and add deionized water to reach the final desired volume (e.g., 1 L).

Quantitative Data

Table 1: Mass of Sodium Phosphate Dibasic Heptahydrate for 0.1 M Solution
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Final Volume (mL)

Mass of NazHPO4-7H20 (g)

100 2.68
250 6.70

500 13.40
1000 (1 L) 26.81

Table 2: Volumes of 0.2 M Stock Solutions for 100 mL of 0.1 M Phosphate Buffer

Desired pH

Volume of 0.2 M NaH2POa4 Volume of 0.2 M NazHPOa4

(mL) (mL)
6.0 43.85 6.15
6.5 31.5 18.5
7.0 18.5 31.5
7.2 14.0 36.0
7.4 9.5 40.5
75 8.0 42.0
8.0 2.65 47.35

Note: The volumes in Table 2 are approximate. It is crucial to verify the final pH with a

calibrated pH meter and adjust as necessatry.

Workflow Diagram
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Caption: Workflow for preparing 0.1 M sodium phosphate buffer.

Conclusion

This protocol provides a reliable method for preparing a 0.1 M sodium phosphate buffer
solution. Accurate measurements of reagents and precise pH adjustments are critical for the
successful preparation and performance of the buffer in various scientific applications. Always
use freshly calibrated equipment and high-purity reagents to ensure the quality of the buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of 0.1 M Sodium
Phosphate Dibasic Heptahydrate Buffer Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1312270#preparing-a-0-1-m-sodium-
phosphate-dibasic-heptahydrate-buffer-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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